Cas no 10023-33-3 (2-methyl-1,3-benzothiazol-4-amine)

2-methyl-1,3-benzothiazol-4-amine structure
10023-33-3 structure
Product Name:2-methyl-1,3-benzothiazol-4-amine
CAS No:10023-33-3
MF:C8H8N2S
MW:164.227519989014
CID:185274
PubChem ID:21815007
Update Time:2025-09-27

2-methyl-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Benzothiazolamine,2-methyl-
    • 2-methyl-1,3-benzothiazol-4-amine
    • 4-Amino-2-methyl-benzothiazole
    • 4-Benzothiazolamine,2-methyl-(9CI)
    • 4-amino-2-methylbenzothiazole
    • 2-methylbenzo[d]thiazol-4-amine
    • FCH1158642
    • Inchi: 1S/C8H8N2S/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,9H2,1H3
    • InChI Key: BSHNZZOVSWNSIR-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C(=CC=CC1=2)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • PSA: 67.15000
  • LogP: 2.76810

2-methyl-1,3-benzothiazol-4-amine Pricemore >>

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